BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to Hippuryl-
His-Leu-OH in Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hippuryl-His-Leu-OH

Cat. No.: B1329654

For researchers, scientists, and professionals in drug development, understanding the tools of
the trade is paramount. This guide provides an in-depth look at Hippuryl-His-Leu-OH, a key
substrate in the study of the Renin-Angiotensin System (RAS), a critical pathway in
cardiovascular regulation.

Synonyms and Identifiers for Hippuryl-His-Leu-OH

In scientific literature, Hippuryl-His-Leu-OH is known by a variety of names. Clarity in
terminology is crucial for accurate research and communication. The following table
summarizes the most common synonyms and identifiers for this compound.[1][2][3][4][5][6][7]
[81[9][10]

Category Synonyml/identifier

HHL, Hip-His-Leu, Bz-Gly-His-Leu, N-Benzoyl-
Gly-His-Leu

Common Abbreviations

Hippuryl-L-histidyl-L-leucine, N-(N-(N-
Full Chemical Names benzoylglycyl)-L-histidinyl)-L-leucine, benzoyl-
glycyl-histidyl-leucine

(2S)-2-[[(2S)-2-[(2-benzamidoacetyl)amino]-3-
IUPAC Name (1H-imidazol-5-yl)propanoyl]lamino]-4-

methylpentanoic acid

CAS Number 31373-65-6
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The Role of Hippuryl-His-Leu-OH in the Renin-
Angiotensin Signhaling Pathway

Hippuryl-His-Leu-OH serves as a synthetic substrate for Angiotensin-Converting Enzyme
(ACE), a central enzyme in the Renin-Angiotensin System (RAS).[2][11][12][13][14] The RAS is
a hormonal cascade that plays a vital role in regulating blood pressure and fluid balance. The
canonical RAS pathway is depicted below.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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